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Compound of Interest

Compound Name: Heptafluoro-1-methoxypropane

Cat. No.: B1305504

For Researchers, Scientists, and Drug Development Professionals

Heptafluoro-1-methoxypropane, a hydrofluoroether (HFE) known commercially as Novec™
7000 or HFE-7000, is a colorless, low-odor, and non-flammable fluid. Its unique combination of
properties, including low surface tension, high chemical stability, and a favorable environmental
profile, has led to its use in a variety of specialized applications. These include roles as a heat
transfer fluid, a cleaning solvent for the electronics industry, and a medium for certain chemical
reactions.[1] This guide provides an in-depth overview of its key physical properties, outlines
standard experimental methodologies for their determination, and illustrates the logical
relationships between these characteristics.

Core Physical and Chemical Data

The fundamental physical properties of Heptafluoro-1-methoxypropane are summarized in
the table below. These values are critical for modeling its behavior in various applications, from
fluid dynamics in cooling systems to its function as a solvent.
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Property Value

IUPAC Name 1,1,1,2,2,3,3-Heptafluoro-3-methoxypropane[2]
[3]

Synonyms Methyl perfluoropropyl ether, HFE-7000[3]

CAS Registry Number 375-03-1[1][3]

Molecular Formula CaHsF7O[1][4]

Molecular Weight 200.05 g/mol [2]

Boiling Point 34 °C (93.2 °F)[1][4]

Melting Point -123 °C (-189.4 °F)[1][4]

Density 1.409 - 1.437 glcm3[1][4][5]

Vapor Pressure 565.98 mmHg (at 25 °C)[5]

Surface Tension 15.89 mN/m (at 261.89 K)

Refractive Index ~1.3597 (estimate)[1]

Experimental Protocols for Property Determination

Accurate determination of physical properties is essential for the reliable application of any
chemical compound. The following sections detail the principles behind standard laboratory
protocols for measuring the key physical properties of a volatile liquid like Heptafluoro-1-
methoxypropane.

Melting Point Determination

The melting point, the temperature at which a substance transitions from a solid to a liquid, is a
key indicator of purity.[6] For a compound with a very low melting point like Heptafluoro-1-
methoxypropane, specialized cryogenic equipment is necessary. However, the general
principle is based on the capillary method.[7][8]

Methodology: Capillary Method
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Sample Preparation: A small, finely powdered sample of the solidified compound is packed
into a thin-walled glass capillary tube, which is then sealed.[6]

Apparatus: The capillary tube is placed in a temperature-controlled block or bath within a
melting point apparatus, adjacent to a high-accuracy thermometer or temperature probe.[7]

Heating and Observation: The apparatus is cooled to well below the expected melting point.
The temperature is then ramped up at a slow, controlled rate (e.g., 1-2 °C per minute) near
the melting point.

Data Recording: The temperature at which the first signs of melting are observed and the
temperature at which the last solid crystal disappears are recorded. This range represents
the melting point. For a pure substance, this range is typically narrow (0.5-1.0 °C).

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the external
pressure. Standard methods often involve distillation under equilibrium conditions.[9]

Methodology: Distillation Method (Adapted from ASTM D1120)

Apparatus Setup: A round-bottom flask is filled with a specific volume of the liquid
(Heptafluoro-1-methoxypropane) and a few boiling stones to ensure smooth boiling. A
condenser is attached vertically to the flask, and a calibrated thermometer is positioned so
that its bulb is just below the side arm leading to the condenser.[9]

Heating: The flask is heated gently. The heating rate is controlled to produce a steady rate of
reflux in the condenser.

Equilibrium: The system is allowed to reach thermal equilibrium, where the temperature of
the vapor condensing on the thermometer bulb remains constant.

Measurement: This stable temperature is recorded as the equilibrium boiling point. The
measurement must be corrected for any deviation from standard atmospheric pressure (1
atm or 760 mmHg).[9]

Density Determination
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Density is the mass per unit volume of a substance. For a volatile liquid, it is crucial to minimize
evaporative losses during measurement.

Methodology: Pycnometer or Volumetric Flask Method

e Mass of Empty Vessel: A clean, dry volumetric flask or pycnometer (a flask of a known,
precise volume) is weighed accurately on an analytical balance.[10][11]

 Filling: The vessel is filled with Heptafluoro-1-methoxypropane up to the calibration mark,
taking care to avoid air bubbles. The vessel is stoppered to prevent evaporation.[10]

o Mass of Filled Vessel: The filled vessel is reweighed.

o Temperature Control: The temperature of the liquid is measured and recorded, as density is
temperature-dependent.[11]

o Calculation: The mass of the liquid is found by subtracting the empty vessel's mass from the
filled vessel's mass. The density is then calculated by dividing the mass of the liquid by the
known volume of the vessel.[11]

Vapor Pressure Determination

Vapor pressure is a measure of a substance's volatility. The OECD Guideline for the Testing of
Chemicals 104 describes several methods for its determination, including the static method,
which is suitable for volatile compounds.[1][2][5][12]

Methodology: Static Method (OECD 104)

o Sample Preparation: A small amount of the substance is placed in a sample vessel
connected to a pressure-measuring device (manometer) and a vacuum line. The sample
must be thoroughly degassed to remove any dissolved air.[5]

o Equilibrium: The sample vessel is immersed in a constant-temperature bath and allowed to
reach thermal equilibrium. At this point, the pressure in the vessel is solely due to the vapor
of the substance in equilibrium with its liquid phase.[5]

o Measurement: The pressure is measured using the manometer.
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o Temperature Variation: The procedure is repeated at several different temperatures to obtain
a vapor pressure curve, which shows the relationship between vapor pressure and

temperature.[1][5]

Logical Relationships of Physical Properties

The physical properties of a substance are interconnected and dictate its state of matter under
different conditions. The following diagram illustrates the logical relationship between
temperature, pressure, and the physical state of Heptafluoro-1-methoxypropane, governed

by its intrinsic melting and boiling points.
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Caption: Relationship between physical states and properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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